(Z)-N-(5-(4-chlorobenzyl)thiazol-2-yl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (Z)-N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C17H13ClN2OS2/c18-13-5-3-12(4-6-13)10-15-11-19-17(23-15)20-16(21)8-7-14-2-1-9-22-14/h1-9,11H,10H2,(H,19,20,21)/b8-7-
• InChI Key: QJHGCTFYKYQGEN-FPLPWBNLSA-N
• Canonical SMILES: C1=CSC(=C1)C=CC(=O)NC2=NC=C(S2)CC3=CC=C(C=C3)Cl
• Isomeric SMILES: C1=CSC(=C1)/C=C\C(=O)NC2=NC=C(S2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C17H13ClN2OS2
• Molecular Weight: 360.9 g/mol

Description

(Z)-N-(5-(4-chlorobenzyl)thiazol-2-yl)-3-(thiophen-2-yl)acrylamide, also known as CTAA, is a novel compound that has gained significant attention in the field of medicinal chemistry. It has shown promising results in various scientific research applications, particularly in the treatment of cancer and other diseases.

Scientific Research Applications

Herbicidal Activity

• A study on 2-cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates, related to the chemical , shows that these compounds exhibit significant herbicidal activities, highlighting their potential as novel herbicides with activities comparable to existing analogs (Wang et al., 2004).

Dye-Sensitized Solar Cells

• In the context of solar cells, 2-(thiophen-2-yl)thiazole, a structural component of the chemical, was used as a π-bridge in novel coumarin sensitizers, showing enhanced light-harvesting capabilities and improved photovoltaic performance (Han et al., 2015).

Nonlinear Optical Limiting

• Thiophene dyes, including structures similar to the chemical, have been synthesized and demonstrated for their potential in nonlinear absorption and optical limiting, applicable in optoelectronic devices to protect human eyes and sensors (Anandan et al., 2018).

Synthesis of New Heterocycles

• Research on the synthesis of new thiazoline and thiophene derivatives linked to indole moieties, related to the compound, has been conducted, showing potential as potent antifungal agents (Gomha & Abdel‐Aziz, 2012).

Crystal Structure Analysis

• The crystal structure and computational studies of thiazolidin-4-one derivatives, structurally related to the compound, have been analyzed, providing insights into molecular interactions and stability (Khelloul et al., 2016).